Ethyl 3-methylpyridazine-4-carboxylate
Overview
Description
Ethyl 3-methylpyridazine-4-carboxylate (EMPC) is a synthetic organic compound with a wide range of applications in the fields of science and medicine. EMPC is a versatile compound with a variety of properties that make it suitable for a range of laboratory experiments.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 3-methylpyridazine-4-carboxylate is prominently used in the synthesis of diverse heterocyclic compounds. For instance, it's utilized in synthesizing naphthyridines, where ethyl 4-substituted 2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylates are formed via a one-step reaction from related pyridine dicarboxylates (Balogh, Hermecz, Simon, & Pusztay, 2009).
Antimicrobial Agent Synthesis
It's also a key ingredient in creating antimicrobial agents. The synthesis of ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate, which leads to the formation of various heterocyclic moieties like oxadiazoles and triazoles, demonstrates significant antimicrobial properties against a range of bacteria and fungi (Abdel-Mohsen, 2014).
Novel Compound Synthesis
The synthesis of novel compounds, such as ethyl 4-(aziridin-1-yl)-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate, is another application. This compound is synthesized from ethyl 3-methyl-2-cyanopyrrole-4-carboxylate through multiple reaction steps, showcasing the versatility of this compound in complex chemical syntheses (Lil, 2015).
Medicinal Chemistry Scaffolds
In medicinal chemistry, it's used to create new scaffolds, such as 7-aryl-7,8-dihydropyrido[4,3-c]pyridazin-5(6H)-ones, through a Mannich-type reaction followed by intramolecular ring closure. This opens up new possibilities for developing medicinal compounds (Muylaert, Mangelinckx, Jatczak, De Coen, Hecke, & Stevens, 2014).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-methylpyridazine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-5-9-10-6(7)2/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVAAFELLTHKOFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=NC=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00540653 |
Source
|
| Record name | Ethyl 3-methylpyridazine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00540653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98832-80-5 |
Source
|
| Record name | 4-Pyridazinecarboxylic acid, 3-methyl-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=98832-80-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-methylpyridazine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00540653 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Ethyl 3-methylpyridazine-4-carboxylate in the synthesis of 7-aryl-7,8-dihydropyrido[4,3-c]pyridazin-5(6H)-ones?
A1: this compound serves as a crucial starting material in the synthesis of 7-aryl-7,8-dihydropyrido[4,3-c]pyridazin-5(6H)-ones. [] The synthesis involves a one-pot, two-step process. First, this compound undergoes a Mannich-type reaction with various aldimines. Subsequently, an intramolecular ring closure occurs, facilitated by the Lewis acid catalyst Copper(II) trifluoromethanesulfonate (Cu(OTf)2) under microwave heating. This reaction sequence effectively constructs the desired 7-aryl-7,8-dihydropyrido[4,3-c]pyridazin-5(6H)-one scaffold. []
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